Cas no 165743-84-0 (1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-Ethanone)
165743-84-0 structure
Product Name:1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-Ethanone
CAS No:165743-84-0
MF:C8H12N2O2
MW:168.193081855774
CID:110690
PubChem ID:22145372
Update Time:2025-04-18
1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-Ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-Ethanone
- Ethanone,1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-
- Ethanone, 1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]- (9CI)
- WOKQVMBAUYPKFC-UHFFFAOYSA-N
- 1-(1-(2-Hydroxyethyl)-5-methyl-1H-pyrazol-3-yl)ethanone
- 3-Acetyl-1-(2-hydroxyethyl)-5-methylpyrazole
- 3-Acetyl-5-methyl-1-(2-hydroxyethyl)pyrazole
- SCHEMBL6078083
- 1-[1-(2-HYDROXYETHYL)-5-METHYLPYRAZOL-3-YL]ETHANONE
- 165743-84-0
-
- Inchi: 1S/C8H12N2O2/c1-6-5-8(7(2)12)9-10(6)3-4-11/h5,11H,3-4H2,1-2H3
- InChI Key: WOKQVMBAUYPKFC-UHFFFAOYSA-N
- SMILES: OCCN1C(C)=CC(C(C)=O)=N1
Computed Properties
- Exact Mass: 168.08996
- Monoisotopic Mass: 168.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
1-[1-(2-hydroxyethyl)-5-methyl-1H-pyrazol-3-yl]-Ethanone Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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